Cas no 98042-29-6 (Ethanone, 2,2-dibromo-1-(3-bromophenyl)-)

Ethanone, 2,2-dibromo-1-(3-bromophenyl)- structure

98042-29-6 structure

Product Name:Ethanone, 2,2-dibromo-1-(3-bromophenyl)-

CAS No:98042-29-6

Molecular Formula:C₈H₅OBr₃

Molecular Weight:356.8367

CID:1990010

PubChem ID:11314300

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Ethanone, 2,2-dibromo-1-(3-bromophenyl)- Properties

Names and Identifiers

- Ethanone, 2,2-dibromo-1-(3-bromophenyl)-
- 2,2-DIBROMO-1-(3-BROMOPHENYL)ETHANONE
- SY298877
- 2,2,3 inverted exclamation mark -Tribromoacetophenone
- MFCD09056809
- 98042-29-6
- 2,2-dibromo-1-(3-bromophenyl)ethanone
- +Expand
- InChIKey： SZAMIQORYWUBNR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H5Br3O/c9-6-3-1-2-5(4-6)7(12)8(10)11/h1-4,8H
- SMILES： C1=CC(=CC(=C1)Br)C(=O)C(Br)Br

Computed Properties

Exact Mass: 355.78700Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 353.78905Da
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 17.1Å²

Ethanone, 2,2-dibromo-1-(3-bromophenyl)- Related Literature

1. Synthetic approaches towards structurally-defined electrochemically and (photo)redox-active polymer architectures

Robert Schroot Chem. Soc. Rev., 2017,46, 2754-2798
2. Synthesis of substituted exo-glucals via a modified Julia olefination and identification as selective β-glucosidase inhibitors†

Samuel Habib,Florent Larnaud,Emmanuel Pfund,Teresa Mena Barragán,Thierry Lequeux,Carmen Ortiz Mellet,Peter G. Goekjian,David Gueyrard Org. Biomol. Chem., 2014,12, 690-699
3. Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡

Craig M. Brown,Sachin Chavan,Silvia Bordiga Chem. Commun., 2011,47, 1157-1159
4. Three-dimensional crimped biodegradable poly(lactic acid) fibers prepared via melt spinning and controlled structural reorganization

Bo Yang,Rui Wang,Zhenfeng Dong,Jing Wu,Minxuan Kuang,Gaoling Jin,Huiling Ma,Yang Wang,Qingying Zhang,Xiuqin Zhang RSC Adv., 2020,10, 42890-42896
5. Degradation of atrazine from the riparian zone with a PEC system based on an anode of N–S–TiO2 nanocrystal-modified TiO2 nanotubes and an activated carbon photocathode

Xiongwei Liang,Li Wang,Fang Ma,Huan Lou,Xiaofeng Jiang,Zhe Li RSC Adv., 2016,6, 89994-90001
6. First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†

Lulu Liu,Jun Jiang,Xiaoyi Liu,Guoping Liu,Dan Wang,Lijuan Chen,Junwei Zhao Inorg. Chem. Front., 2020,7, 4640-4651
7. Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†

Yinghua Niu,Weiqiang Lv,Xingzhi Zhou,Weirong Huo,Luhan Ye,Weidong He RSC Adv., 2016,6, 62052-62061
8. Transparent, conductive, and SERS-active Au nanofiber films assembled on an amphiphilic peptide template†

Leila Zeiri,Yael Levi-Kalisman Nanoscale, 2013,5, 10487-10493
9. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663
10. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424

98042-29-6 (Ethanone, 2,2-dibromo-1-(3-bromophenyl)-) Related Products

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